Cas no 1240585-52-7 ((3S)-3-phenylpiperazin-2-one)

• Product Name: (3S)-3-phenylpiperazin-2-one
• CAS No: 1240585-52-7
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4564226
• PubChem ID: 36690517
• Update Time: 2025-05-19

(3S)-3-phenylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-3-Phenylpiperazin-2-one
• (3S)-3-PHENYLPIPERAZIN-2-ONE
• (S)-3-Phenyl-2-oxopiperazine
• (S)-3-Phenyl-piperazin-2-one
• (3S)-3-Phenylpiperazine-2-one
• SB11320
• J3.656.242K
• A907025
• AKOS006286071
• 1240585-52-7
• CS-0055477
• P10460
• (3S)-3-phenylpiperazin-2-one

• MDL： MFCD07373550
• Inchi： 1S/C10H12N2O/c13-10-9(11-6-7-12-10)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)/t9-/m0/s1
• InChI Key： WKFFHKBGGZHQAX-VIFPVBQESA-N
• SMILES： O=C1[C@H](C2C=CC=CC=2)NCCN1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (3S)-3-phenylpiperazin-2-one

Introduction to (3S)-3-phenylpiperazin-2-one (CAS No. 1240585-52-7)

(3S)-3-phenylpiperazin-2-one, identified by its CAS number 1240585-52-7, is a significant compound in the field of pharmaceutical chemistry and drug development. This molecule, belonging to the piperazine class, has garnered considerable attention due to its unique structural and pharmacological properties. The stereochemistry of the compound, specifically the (3S) configuration, plays a crucial role in its biological activity and potential therapeutic applications.

The synthesis of (3S)-3-phenylpiperazin-2-one involves intricate organic transformations that highlight the expertise required in medicinal chemistry. The presence of the phenyl group and the piperazine ring contributes to its diverse interactions with biological targets, making it a valuable scaffold for drug discovery. Recent advancements in chiral synthesis have enabled more efficient and scalable production methods, which are essential for industrial applications.

In recent years, research on (3S)-3-phenylpiperazin-2-one has been extensively explored for its potential in treating various neurological and psychiatric disorders. The compound's ability to modulate neurotransmitter systems has been a focal point of interest. Studies have indicated that it may interact with serotonin and dopamine receptors, which are pivotal in regulating mood, cognition, and behavior. This interaction profile makes it a promising candidate for developing novel therapeutics.

One of the most compelling aspects of (3S)-3-phenylpiperazin-2-one is its role in preclinical research. Several studies have demonstrated its efficacy in animal models of depression and anxiety, suggesting potential benefits over existing treatments. The stereochemical purity of the compound is critical, as enantiomeric differences can significantly influence pharmacological outcomes. The (3S) configuration appears to offer favorable pharmacokinetic properties, including improved bioavailability and reduced side effects.

The chemical structure of (3S)-3-phenylpiperazin-2-one also lends itself to modifications that can enhance its therapeutic profile. Researchers have explored derivatives of this compound to optimize binding affinity and selectivity for specific biological targets. These modifications often involve altering the phenyl group or introducing additional functional groups to fine-tune the molecule's properties. Such efforts are part of a broader trend in drug development towards more personalized and targeted therapies.

Computational modeling and high-throughput screening have been instrumental in understanding the interactions between (3S)-3-phenylpiperazin-2-one and biological targets. These techniques allow researchers to predict binding affinities and identify potential lead compounds for further development. The integration of machine learning algorithms has further accelerated this process, enabling more accurate predictions and reducing the time required for drug discovery.

Another area of interest is the metabolic stability of (3S)-3-phenylpiperazin-2-one. Understanding how the body processes this compound is crucial for determining its duration of action and potential side effects. Metabolic studies have revealed that it is primarily metabolized through enzymatic pathways involving cytochrome P450 enzymes. This information is vital for predicting drug-drug interactions and optimizing dosing regimens.

The pharmacological profile of (3S)-3-phenylpiperazin-2-one also raises questions about its potential use in combination therapies. Research suggests that it may synergize with other compounds to enhance therapeutic effects while minimizing adverse reactions. Such combinations could offer significant advantages over monotherapy, particularly in treating complex neurological disorders. Further clinical trials are needed to validate these hypotheses and explore optimal dosing strategies.

In summary, (3S)-3-phenylpiperazin-2-one (CAS No. 1240585-52-7) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, coupled with its potential biological activities, make it a valuable compound for developing new treatments for neurological and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative drug development strategies.